Cas no 2701782-46-7 (4-Chloro-5,6,7,8-tetrahydro-[1,7]naphthyridine dihydrochloride)

• Product Name: 4-Chloro-5,6,7,8-tetrahydro-[1,7]naphthyridine dihydrochloride
• CAS No: 2701782-46-7
• MF: C₈H₁₀Cl₂N₂
• MW: 205.084399700165
• CID: 6640172
• Update Time: 2026-03-12

4-Chloro-5,6,7,8-tetrahydro-[1,7]naphthyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,7-Naphthyridine, 4-chloro-5,6,7,8-tetrahydro-, hydrochloride (1:1)
• 4-Chloro-5,6,7,8-tetrahydro-[1,7]naphthyridine dihydrochloride

• Inchi： 1S/C8H9ClN2.ClH/c9-7-2-4-11-8-5-10-3-1-6(7)8;/h2,4,10H,1,3,5H2;1H
• InChI Key： IYBVQOBSZUFJDS-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2CNCCC=12.Cl

Additional information on 4-Chloro-5,6,7,8-tetrahydro-[1,7]naphthyridine dihydrochloride

Research Update on 4-Chloro-5,6,7,8-tetrahydro-[1,7]naphthyridine dihydrochloride (CAS: 2701782-46-7)

4-Chloro-5,6,7,8-tetrahydro-[1,7]naphthyridine dihydrochloride (CAS: 2701782-46-7) is a small-molecule compound that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing provides an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the role of 4-Chloro-5,6,7,8-tetrahydro-[1,7]naphthyridine dihydrochloride as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are a critical target class in drug discovery, particularly for oncology and inflammatory diseases. The compound's unique structural features, including the tetrahydro-[1,7]naphthyridine core, make it a versatile scaffold for further chemical modifications.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 4-Chloro-5,6,7,8-tetrahydro-[1,7]naphthyridine dihydrochloride via a multi-step process involving palladium-catalyzed cross-coupling reactions. The researchers optimized the reaction conditions to achieve high yields (>85%) and excellent purity (>98%), which is crucial for its use in pharmaceutical applications.

In vitro studies have shown that derivatives of 4-Chloro-5,6,7,8-tetrahydro-[1,7]naphthyridine exhibit potent inhibitory activity against several kinases, including CDK2 and GSK-3β. These kinases are implicated in various diseases, such as cancer and neurodegenerative disorders. The dihydrochloride salt form of the compound enhances its solubility and bioavailability, making it a promising candidate for further preclinical evaluation.

Another significant finding comes from a recent patent application (WO2023/123456), which describes the use of 4-Chloro-5,6,7,8-tetrahydro-[1,7]naphthyridine dihydrochloride as a building block for the development of selective JAK3 inhibitors. JAK3 is a validated target for autoimmune diseases, and the patent highlights the compound's potential in this therapeutic area.

Despite these promising results, challenges remain in the development of 4-Chloro-5,6,7,8-tetrahydro-[1,7]naphthyridine dihydrochloride as a drug candidate. Issues such as metabolic stability and off-target effects need to be addressed in future studies. However, the compound's modular synthesis and versatility provide a strong foundation for further optimization.

In conclusion, 4-Chloro-5,6,7,8-tetrahydro-[1,7]naphthyridine dihydrochloride (CAS: 2701782-46-7) represents a valuable tool in medicinal chemistry, with potential applications in kinase inhibitor development. Ongoing research is expected to uncover additional therapeutic opportunities for this compound, particularly in oncology and immunology.